Cas no 119034-15-0 (Hydrazinecarboxamide,2-[(1-methyl-1H-pyrrol-2-yl)methylene]-N-phenyl-)

Hydrazinecarboxamide,2-[(1-methyl-1H-pyrrol-2-yl)methylene]-N-phenyl- structure
119034-15-0 structure
Product name:Hydrazinecarboxamide,2-[(1-methyl-1H-pyrrol-2-yl)methylene]-N-phenyl-
CAS No:119034-15-0
MF:C13H14N4O
MW:242.2765
CID:152036
PubChem ID:9589549

Hydrazinecarboxamide,2-[(1-methyl-1H-pyrrol-2-yl)methylene]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxamide,2-[(1-methyl-1H-pyrrol-2-yl)methylene]-N-phenyl-
    • LogP
    • 1-[(1-methylpyrrol-2-yl)methylideneamino]-3-phenylurea
    • 1H-Pyrrole-2-carboxaldehyde, 1-methyl-, 4-phenylsemicarbazone
    • 2-((1-Methyl-1H-pyrrol-2-yl)methylene)-N-phenylhydrazinecarboxamide
    • DTXSID70877180
    • 119034-15-0
    • Semicarbazide, 4-phenyl-1-((1-methyl-2-pyrrolyl)methylene)-
    • Hydrazinecarboxamide, 2-((1-methyl-1H-pyrrol-2-yl)methylene)-N-phenyl-
    • N-Methylpyrral,semicarbazone,N'-phenyl
    • Inchi: InChI=1S/C13H14N4O/c1-17-9-5-8-12(17)10-14-16-13(18)15-11-6-3-2-4-7-11/h2-10H,1H3,(H2,15,16,18)/b14-10+
    • InChI Key: JVEMRXYMHBTPLT-GXDHUFHOSA-N
    • SMILES: O=C(NC1=CC=CC=C1)N/N=C/C1=CC=CN1C

Computed Properties

  • Exact Mass: 242.11676108g/mol
  • Monoisotopic Mass: 242.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.4Ų

Hydrazinecarboxamide,2-[(1-methyl-1H-pyrrol-2-yl)methylene]-N-phenyl- Related Literature

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